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Introduction
22-SLF is a potent, cell-permeable proteolysis-targeting chimera (PROTAC) that selectively

induces the degradation of the FK506-Binding Protein 12 (FKBP12).[1] As a heterobifunctional

molecule, 22-SLF recruits the E3 ubiquitin ligase F-box only protein 22 (FBXO22) to FKBP12,

leading to its ubiquitination and subsequent degradation by the proteasome.[1][2][3][4][5] These

application notes provide a comprehensive guide for the utilization of 22-SLF in cell culture,

including its mechanism of action, detailed experimental protocols, and relevant quantitative

data to facilitate its application in research and drug development.

Mechanism of Action
22-SLF functions by hijacking the cell's natural protein disposal system, the ubiquitin-

proteasome system. It forms a ternary complex with FKBP12 and FBXO22.[1][4] This proximity,

induced by 22-SLF, allows for the transfer of ubiquitin molecules from the E3 ligase to FKBP12.

The polyubiquitinated FKBP12 is then recognized and degraded by the 26S proteasome.

Mechanistic studies have revealed that 22-SLF interacts with cysteine residues C227 and/or

C228 within FBXO22 to mediate this process.[2][3][4][5] The degradation of FKBP12 can be
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blocked by proteasome inhibitors (e.g., MG132), neddylation inhibitors (e.g., MLN4924), and by

co-treatment with a competitive FKBP12 ligand (SLF).[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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